(Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine

• Molecular Formula: C12H20N4O
• Molecular Weight: 236.31 g/mol
• IUPAC Name: N-butyl-1-[1-(oxolan-3-ylmethyl)triazol-4-yl]methanimine
• InChI: InChI=1S/C12H20N4O/c1-2-3-5-13-7-12-9-16(15-14-12)8-11-4-6-17-10-11/h7,9,11H,2-6,8,10H2,1H3
• InChI Key: WEXUGZBVVZHYKL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN=CC1=CN(N=N1)CC2CCOC2

Description

(Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine is a chiral Schiff base derivative featuring a 1,2,3-triazole core substituted with an oxolan-3-ylmethyl group and a butyl-imine moiety. Its molecular formula is C₁₃H₂₂N₄O, with a molecular weight of 250.34 g/mol . The Z-configuration of the imine bond (C=N) is critical for its stereochemical properties, influencing interactions in biological or catalytic applications. This compound’s synthesis likely involves copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole ring , followed by imine formation via condensation of an aldehyde with a primary amine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine typically involves the reaction of 1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazole with butylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to proceed efficiently. The reaction conditions, including temperature and time, are optimized to achieve high yields and purity of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for cost-effectiveness and efficiency, potentially involving continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

(Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The triazole ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions for these reactions vary but generally involve controlled temperatures and specific solvents to ensure the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce various amine derivatives. Substitution reactions can introduce different functional groups into the triazole ring.

Scientific Research Applications

Chemistry

In chemistry, (Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and materials science.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. Its triazole ring is known to interact with various biological targets, making it a candidate for the development of new pharmaceuticals.

Medicine

In medicine, (Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine is investigated for its potential therapeutic properties. It may exhibit antimicrobial, antifungal, or anticancer activities, making it a promising lead compound for drug development.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as polymers and coatings. Its unique chemical structure allows for the design of materials with enhanced performance characteristics.

Mechanism of Action

The mechanism of action of (Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine involves its interaction with specific molecular targets. The triazole ring can bind to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or induction of cell death in cancer cells. The exact pathways involved depend on the specific biological context and the targets being studied.

Comparison with Similar Compounds

Key Observations :

• Alkyl Chain Variation : The pentan-3-yl analogue (C₁₃H₂₂N₄O) shares the oxolan-triazole core but has a longer alkyl chain, increasing lipophilicity compared to the butyl variant .
• Aromatic vs. Aliphatic Substituents : Compound 1a (C₁₇H₁₈N₄) replaces the oxolan group with benzyl and phenyl substituents, favoring hydrophobic and π-stacking interactions .
• Functional Group Differences : The dihydrochloride derivative (C₇H₁₄N₄O·2HCl) lacks the imine bond, resulting in higher water solubility .

Physicochemical Properties

• Solubility : The oxolan group in the target compound enhances solubility in polar solvents (e.g., THF, DMSO) compared to purely aromatic analogues like 1a .
• Thermal Stability : Imine-containing compounds (e.g., the target and pentan-3-yl analogue) may exhibit lower thermal stability due to hydrolytic sensitivity of the C=N bond .

Biological Activity

(Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine is a compound of interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. The triazole moiety is known for its diverse biological properties, including antimicrobial, antifungal, and anticancer activities. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by research findings and case studies.

Chemical Structure and Properties

The compound can be described by the following structural formula:

• Molecular Formula : C₁₃H₁₈N₄O₂
• SMILES : CCCCC(=N)N1C(=C(N=N1)C(C2CCCO2)=O)C

This structure features a butyl group attached to a triazole ring, which is further substituted with an oxolane (tetrahydrofuran) moiety. The presence of these functional groups is crucial for its biological interactions.

Antimicrobial Activity

Recent studies have indicated that compounds similar to (Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine exhibit significant antimicrobial properties. For instance, derivatives of triazole have shown promising antibacterial activity against various Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of Triazole Derivatives

Compound	MIC (mg/mL)	MBC (mg/mL)	Bacterial Strain
Compound A	0.004	0.008	Enterobacter cloacae
Compound B	0.015	0.030	Staphylococcus aureus
Compound C	0.045	0.060	Escherichia coli

The most active compounds showed MIC values as low as 0.004 mg/mL against Enterobacter cloacae, which suggests that (Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine could exhibit similar or enhanced activity based on its structural characteristics.

Antifungal Activity

Triazole derivatives are also known for their antifungal properties. Research has demonstrated that certain triazole compounds possess effective antifungal activity against pathogens like Candida and Aspergillus species.

Table 2: Antifungal Activity of Triazole Derivatives

Compound	MIC (mg/mL)	Fungal Strain
Compound D	0.006	Candida albicans
Compound E	0.012	Aspergillus fumigatus

These findings highlight the potential for (Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine to serve as a lead compound in the development of new antifungal agents.

Anticancer Activity

The triazole scaffold has been explored for its anticancer properties in various studies. Some derivatives have shown cytotoxic effects against cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.

Case Study: Cytotoxicity Against Cancer Cell Lines
In a study evaluating the cytotoxic effects of triazole derivatives on human cancer cell lines, it was found that certain compounds led to significant reductions in cell viability at concentrations as low as 10 µM.

Table 3: Cytotoxicity Results

Compound	IC50 (µM)	Cancer Cell Line
Triazole X	8	HeLa
Triazole Y	15	MCF7

These results suggest that further investigation into the anticancer potential of (Z)-Butyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine is warranted.

The biological activity of triazole compounds often involves inhibition of key enzymes or disruption of cellular processes in target organisms. For instance:

• Antimicrobial Mechanism : Inhibition of cell wall synthesis or interference with nucleic acid synthesis.
• Antifungal Mechanism : Disruption of ergosterol biosynthesis.